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Compound of Interest

Compound Name: Psn 375963 hydrochloride

Cat. No.: B1465979

For Researchers, Scientists, and Drug Development Professionals

Abstract

Psn 375963 hydrochloride is a potent, synthetic agonist of the G protein-coupled receptor
119 (GPR119), a promising therapeutic target for type 2 diabetes and related metabolic
disorders. This document provides detailed application notes and experimental protocols for
the use of Psn 375963 hydrochloride in research settings. It includes comprehensive data on
its solubility, protocols for solution preparation for both in vitro and in vivo studies, and an
overview of its mechanism of action through the GPR119 signaling pathway.

Chemical and Physical Properties

Psn 375963 hydrochloride is the hydrochloride salt of Psn 375963. Its chemical and physical
properties are summarized in the table below.
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Property

Value

Chemical Name

5-(4-butylcyclohexyl)-3-(pyridin-4-yl)-1,2,4-

oxadiazole hydrochloride

Molecular Formula C17H24CINsO

Molecular Weight 321.84 g/mol

CAS Number 1781834-82-9

Appearance Crystalline solid

Purity Typically 298%

Storage Store at -20°C for short-term and -80°C for long-

term storage

Solubility

Psn 375963 hydrochloride exhibits varying solubility depending on the solvent system. The

following table summarizes its solubility for different applications.

Application Solvent System Solubility Notes
May require
i > 50 mg/mL (155.35 o
In Vitro DMSO M) ultrasonication for
m
complete dissolution.
10% DMSO, 40%
) >2.5mg/mL (7.77 ]
In Vivo PEG300, 5% Tween- M) Prepare fresh daily.
m
80, 45% Saline
10% DMSO, 90% _ _
. _ > 2.5 mg/mL (7.77 A suitable vehicle for
In Vivo (20% SBE-B-CD in ] )
. mM) many animal studies.
saline)
n Vi 10% DMSO, 90% =2 2.5 mg/mL (7.77 Useful for oral gavage
n Vivo

Corn oil

mM)

administration.
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Mechanism of Action and Signaling Pathway

Psn 375963 hydrochloride is a selective agonist for GPR119, a Gas-coupled receptor
predominantly expressed in pancreatic 3-cells and intestinal L-cells.[1] Activation of GPR119 by
Psn 375963 hydrochloride initiates a signaling cascade that leads to the potentiation of
glucose-dependent insulin secretion and the release of incretin hormones, such as glucagon-
like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).

The binding of Psn 375963 hydrochloride to GPR119 activates the associated Gas protein,
which in turn stimulates adenylyl cyclase to increase intracellular levels of cyclic AMP (CAMP).
[1] Elevated cAMP then activates two main downstream effector pathways: the protein kinase A
(PKA) pathway and the Exchange Protein Directly Activated by cAMP (Epac) pathway. Both
PKA and Epac contribute to the enhancement of insulin exocytosis from pancreatic (-cells.[2]
[3][4] This process is glucose-dependent, meaning that insulin secretion is amplified primarily in
the presence of elevated glucose levels, which reduces the risk of hypoglycemia.[5]

In intestinal L-cells, the GPR119-mediated increase in CAMP promotes the secretion of GLP-1
and GIP.[1] These incretin hormones then act on their respective receptors on pancreatic 3-
cells, further augmenting glucose-stimulated insulin secretion.

It is important to note that some studies suggest that synthetic GPR119 agonists like Psn
375963 may have divergent effects on insulin secretion, cAMP, and intracellular calcium
compared to endogenous ligands, and may potentially activate GPR119-independent
pathways.[6] Therefore, careful experimental design and interpretation are warranted.
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GPR119 signaling pathway activated by Psn 375963.

Experimental Protocols

The following are detailed protocols for the preparation of Psh 375963 hydrochloride
solutions for experimental use.

Protocol 1: Preparation of Stock Solution for In Vitro
Experiments

Materials:

Psn 375963 hydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic water bath

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1465979?utm_src=pdf-body-img
https://www.benchchem.com/product/b1465979?utm_src=pdf-body
https://www.benchchem.com/product/b1465979?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1465979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Procedure:

Weigh the desired amount of Psn 375963 hydrochloride powder in a sterile microcentrifuge
tube.

o Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., for a
50 mM stock solution, add 6.236 uL of DMSO per 1 mg of Psnh 375963 hydrochloride).

» Vortex the tube thoroughly for 1-2 minutes to aid dissolution.

« If the compound is not fully dissolved, place the tube in an ultrasonic water bath for 5-10
minutes.

» Visually inspect the solution to ensure it is clear and free of particulates.
 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 6 months).

Protocol 2: Preparation of Working Solution for In Vivo
Administration (PEG300/Tween-80 Formulation)

Materials:

Psn 375963 hydrochloride stock solution in DMSO (e.g., 25 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile saline (0.9% NacCl)

Sterile conical tubes

Procedure:
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Calculate the required volumes of each component based on the desired final concentration
and total volume. For a final concentration of 2.5 mg/mL in a 1 mL working solution:

[e]

100 pL of 25 mg/mL Psn 375963 hydrochloride in DMSO

o

400 pL of PEG300

[¢]

50 pL of Tween-80

[e]

450 L of sterile saline
In a sterile conical tube, add the PEG300.

Add the Psn 375963 hydrochloride stock solution in DMSO to the PEG300 and mix
thoroughly by vortexing.

Add the Tween-80 and vortex again until the solution is homogeneous.
Slowly add the sterile saline while vortexing to bring the solution to the final volume.

The final solution should be clear. Prepare this working solution fresh on the day of the
experiment.
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General experimental workflow for Psn 375963 HCI.
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Conclusion

Psn 375963 hydrochloride is a valuable research tool for investigating the role of GPR119 in
metabolic regulation. The provided solubility data and detailed preparation protocols will
facilitate its effective use in both in vitro and in vivo experimental settings. A thorough
understanding of its mechanism of action and potential for off-target effects is crucial for the
accurate interpretation of experimental results. Researchers should always adhere to best
practices for laboratory safety and handling of chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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